Cas no 6835-13-8 (N-(n-Octyl)-n-pentylamine)

N-(n-Octyl)-n-pentylamine Properties

Names and Identifiers

• N-(n-Octyl)-n-pentylamine
• N-(n-Amyl)-n-octylamine
• N-pentyloctan-1-amine
• Amyloctylamine
• I05-2923
• N-Octyl-N-pentylamine
• Octylamine,N-pentyl-(8CI)
• CS-0454905
• N-(N-OCTYL)-N-PENTYLAMINE
• FT-0629304
• DTXSID50602098
• AKOS009024017
• SCHEMBL9801294
• 6835-13-8
• +Expand

• MDL： MFCD03093075
• InChIKey： MKZYBVBFFWCQGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H29N/c1-3-5-7-8-9-11-13-14-12-10-6-4-2/h14H,3-13H2,1-2H3
• SMILES： CCCCCCCCNCCCCC
• BRN： 7524567

Computed Properties

• Exact Mass: 199.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 199.23
• Heavy Atom Count: 14
• Complexity: 91.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 4.51760
• PSA: 12.03000
• Refractive Index: 1.4370
• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 219.8°C
• Sensitiveness: Air Sensitive

N-(n-Octyl)-n-pentylamine Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazardous Material transportation number：UN 2735
• PackingGroup：II
• Risk Phrases： 34
• HazardClass：8

N-(n-Octyl)-n-pentylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%